Cas no 1156730-55-0 (2-(4-amino-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide)

• Product Name: 2-(4-amino-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide
• CAS No: 1156730-55-0
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 6391329
• PubChem ID: 43445487
• Update Time: 2025-08-02

2-(4-amino-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide
• 1H-Pyrazole-1-acetamide, 4-amino-N-cyclopropyl-N-methyl-
• EN300-1108141
• CS-0292243
• 1156730-55-0

• Inchi： 1S/C9H14N4O/c1-12(8-2-3-8)9(14)6-13-5-7(10)4-11-13/h4-5,8H,2-3,6,10H2,1H3
• InChI Key： SYIAZONHTCFGDA-UHFFFAOYSA-N
• SMILES： N1(CC(N(C2CC2)C)=O)C=C(N)C=N1

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 408.9±28.0 °C(Predicted)
• pka: 3.36±0.11(Predicted)

Additional information on 2-(4-amino-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide

Recent Advances in the Study of 2-(4-amino-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide (CAS: 1156730-55-0)

The compound 2-(4-amino-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide (CAS: 1156730-55-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and acetamide functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a scaffold for drug development. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, making it a compound of considerable interest for researchers.

One of the key areas of investigation has been the synthesis and optimization of 2-(4-amino-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method employs a multi-step process involving the condensation of 4-aminopyrazole with N-cyclopropyl-N-methylacetamide derivatives, followed by purification via column chromatography. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological evaluations of 2-(4-amino-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide have revealed its potent inhibitory effects on specific kinase targets, including members of the cyclin-dependent kinase (CDK) family. In vitro assays demonstrated significant activity against CDK2 and CDK4, with IC50 values in the low micromolar range. These findings suggest potential applications in oncology, particularly for cancers driven by dysregulated cell cycle progression. Additionally, the compound's selectivity profile was explored, showing minimal off-target effects, which is a promising attribute for drug development.

Further mechanistic studies have elucidated the binding mode of 2-(4-amino-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide within the ATP-binding pocket of target kinases. X-ray crystallography and molecular docking simulations revealed key interactions, such as hydrogen bonding with the hinge region and hydrophobic interactions with the cyclopropyl moiety. These insights are invaluable for structure-activity relationship (SAR) studies and the design of next-generation inhibitors with enhanced potency and selectivity.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in other therapeutic areas. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters investigated its anti-inflammatory effects, demonstrating efficacy in reducing pro-inflammatory cytokine production in macrophage models. This dual functionality—kinase inhibition and anti-inflammatory activity—positions 2-(4-amino-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide as a versatile candidate for multifactorial diseases such as cancer and chronic inflammation.

Despite these promising findings, challenges remain in the development of 2-(4-amino-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and metabolic stability, prompting ongoing efforts to optimize its drug-like properties. Researchers are exploring prodrug strategies and formulation enhancements to improve its pharmacokinetic profile. Furthermore, toxicological assessments are underway to ensure safety and tolerability in vivo.

In conclusion, 2-(4-amino-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide (CAS: 1156730-55-0) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with promising pharmacological activities, make it a valuable scaffold for further development. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluation will be essential to unlock its full therapeutic potential. The compound's versatility and selectivity underscore its relevance in addressing unmet medical needs, particularly in oncology and inflammation-related disorders.